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Compound of Interest

Compound Name: 7-Bromospiro[2.5]octan-6-one
CAS No.: 2375269-65-9
Cat. No.: B2993779
Get Quote
. J

Molecule Profile & Significance

Compound: 7-Bromospiro[2.5]octan-6-one Formula: C

H
BrO Molecular Weight: 203.08 g/mol (based on

Br) Structure: A spirocyclic ketone featuring a cyclopropane ring spiro-fused to a cyclohexane
ring, with a bromine atom at the

-position relative to the carbonyl.[1]

Core Utility

This compound serves as a critical "hinge" intermediate.[1] The spiro[2.5]octane skeleton
provides conformational rigidity desirable in drug discovery (reducing entropic penalty upon
binding), while the

-bromo ketone functionality allows for:
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» Nucleophilic Substitution: Introduction of heteroatoms (N, O, S) to build complex ligands.[1]

¢ Elimination: Generation of

-unsaturated ketones (enones).[1]

o Favorskii Rearrangement: Ring contraction sequences.

Synthesis & Experimental Context

To understand the spectral impurities, one must understand the genesis of the sample. The
compound is typically synthesized via the electrophilic

-bromination of the parent ketone.

Reaction Scheme (Graphviz)[1]
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Mass Spectrometry (MS): The Isotopic Fingerprint

The most definitive confirmation of this compound is the isotopic signature of bromine.[1] Unlike
the parent ketone (MW ~124), the brominated product will display a distinct doublet pattern.[1]

Key Diagnostic Features
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lon Type m/z Value Relative Intensity Interpretation

Molecular lon (M

202 100% Br isotopologue

)

Isotope Peak (M+2) 204 ~98% Br isotopologue (1:1
ratio is diagnostic)

Loss of Br atom
Fragment [M-Br] 123 High (formation of
acylium/spiro cation)

Loss of Carbon
Fragment [M-CQ] 174/176 Low Monoxide (typical of
cyclic ketones)

) Bromide ion or HBr
Base Peak ~79/81 High |
0ss

Mechanistic Insight: The stability of the spiro-cyclopropane ring is generally maintained under
El (Electron lonization) conditions, but the loss of the bromine atom is the primary
fragmentation pathway, often leading to a cation at m/z 123 that resembles the parent ketone
minus a proton.[1]

Infrared Spectroscopy (IR): The Carbonyl Shift

IR provides a rapid "yes/no" confirmation of the reaction's success by monitoring the carbonyl
stretching frequency.[1]

The -Halo Effect
In cyclic ketones, the introduction of an electronegative halogen at the

-position creates a field effect that opposes the C=0 dipole, increasing the bond order and
shifting the absorption to a higher frequency (wavenumber).[1]

o Parent Ketone (Spiro[2.5]octan-6-one):

[1]
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e Target (7-Bromo derivative):

[1]

IR Data Summary

Functional Group

Frequency (cm

Diagnostic Note

)
Primary Indicator. Shifted +20
C=0[1] Stretch 1735+5 cm
from parent.[1]
Weak, sharp peaks.[1]
Cyclopropane C-H 3000 - 3080 o o
distinctive of the spiro ring.
C-H Stretch (sp Standard cyclohexane ring
2850 - 2950 o
) vibrations.
Fingerprint region.[1] often
C-Br Stretch 600 - 700 obscured but visible as a new

band.[1]

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for determining regiochemistry (where the Br added) and

stereochemistry.[1]

H NMR (Proton)

The symmetry of the parent spiro[2.5]octan-6-one is broken upon bromination.[1]

o Parent Symmetry: The protons at C5 and C7 are equivalent.[1]

e Product Asymmetry: C7 now bears a Bromine and a single Methine proton.[1] C5 remains a

Methylene group.[2]

© 2026 BenchChem. All rights reserved.

Tech Support


https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://patents.google.com/patent/EP3191441B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxaspiro_2.5_octane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2993779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Shift (
Position
» Ppm)

Multiplicity

Integration

Assignment
Logic

H-7 4.40 - 4.65

ddort

1H

The "Smoking
Gun". The

-proton is
strongly
deshielded by
the geminal Br
and the adjacent
Carbonyl.[1]
Multiplicity
depends on
coupling with H-8

protons.

H-5 (a,b) 2.40 - 2.80

2H

-protons on the
non-brominated
side.[1] Slightly
deshielded and
diastereotopic
due to the new
chiral center at
C7.

H-8 (a,b) 1.80 - 2.20

2H

-protons adjacent
to the Br-bearing

carbon.[1]

H-4 (a,b) 1.60 - 1.90

2H

-protons distal to
the Br.[1]

Spiro (C1, C2) 0.30 - 0.70

4H

Scaffold Integrity.
High-field signals
confirm the
cyclopropane

ring is intact.[1]
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May split into
complex
multiplets due to

loss of symmetry.

[1]

C NMR (Carbon)

Shift (
Carbon Type Assignment
» PpmM)
Carbonyl carbon.[1] Slightly
shielded relative to parent
C=0[1] (C®6) 202 - 206 _ _
(~210) due to inductive effect
of Br.
-Carbon bearing the bromine.
[1] Significant downfield shift
C-Br (C7) 50 - 58 .
from unsubstituted CH
[1]
Spiro Quaternary (C3) 20-30 The quaternary spiro center.[1]
Characteristic high-field
Cyclopropane (C1, C2) 5-15

resonance.[1]

Experimental Protocol: Handling & Storage

Safety Warning:

-Halo ketones are potent lachrymators (tear gas agents) and skin irritants.[1] All operations

must be performed in a functioning fume hood.[1]

Recommended Workflow (Graphviz)
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Crude Reaction Mixture

:

Aqueous Workup (Cold)
Wash with NaHCO3 to remove acid

:

Dry over MgSO4
Filter

:

Rapid Analysis (NMR/IR)
Do NOT heat

:

Storage:
-20°C, under Argon
Avoid Silica Gel (Decomposition risk)

Click to download full resolution via product page

Critical "Self-Validating" Steps

e The "Color" Check: The pure compound should be a colorless to pale yellow oil.[1] A
darkening to orange/brown indicates the elimination of HBr and formation of the conjugated
enone (spiro[2.5]oct-7-en-6-one).[1]

o The NMR "Integrity” Check: Integrate the region 0.3—0.7 ppm (4H) against the region 4.4-4.6
ppm (1H).[1] A ratio of exactly 4:1 confirms the spiro ring is intact and mono-bromination has
occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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